Cas no 1510836-45-9 ((2R)-2-(3,5-dimethoxyphenyl)propanoic acid)
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(3,5-dimethoxyphenyl)propanoic acid
- Benzeneacetic acid, 3,5-dimethoxy-α-methyl-, (αR)-
- (R)-2-(3,5-dimethoxyphenyl)propanoic acid
- DBMMMCYUFZQFIC-SSDOTTSWSA-N
- 1510836-45-9
- SCHEMBL15506199
- EN300-6505246
-
- Inchi: 1S/C11H14O4/c1-7(11(12)13)8-4-9(14-2)6-10(5-8)15-3/h4-7H,1-3H3,(H,12,13)/t7-/m1/s1
- InChI Key: DBMMMCYUFZQFIC-SSDOTTSWSA-N
- SMILES: C(O)(=O)[C@@H](C1=CC(OC)=CC(OC)=C1)C
Computed Properties
- Exact Mass: 210.08920892g/mol
- Monoisotopic Mass: 210.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.8Ų
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6505246-0.05g |
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid |
1510836-45-9 | 0.05g |
$1188.0 | 2023-05-31 | ||
| Enamine | EN300-6505246-0.1g |
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid |
1510836-45-9 | 0.1g |
$1244.0 | 2023-05-31 | ||
| Enamine | EN300-6505246-0.25g |
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid |
1510836-45-9 | 0.25g |
$1300.0 | 2023-05-31 | ||
| Enamine | EN300-6505246-0.5g |
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid |
1510836-45-9 | 0.5g |
$1357.0 | 2023-05-31 | ||
| Enamine | EN300-6505246-1.0g |
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid |
1510836-45-9 | 1g |
$1414.0 | 2023-05-31 | ||
| Enamine | EN300-6505246-2.5g |
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid |
1510836-45-9 | 2.5g |
$2771.0 | 2023-05-31 | ||
| Enamine | EN300-6505246-5.0g |
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid |
1510836-45-9 | 5g |
$4102.0 | 2023-05-31 | ||
| Enamine | EN300-6505246-10.0g |
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid |
1510836-45-9 | 10g |
$6082.0 | 2023-05-31 |
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on (2R)-2-(3,5-dimethoxyphenyl)propanoic acid
(2R)-2-(3,5-dimethoxyphenyl)propanoic acid (CAS No. 1510836-45-9): A Comprehensive Overview
In the realm of organic chemistry and pharmaceutical research, (2R)-2-(3,5-dimethoxyphenyl)propanoic acid (CAS No. 1510836-45-9) has garnered significant attention due to its unique structural properties and potential applications. This chiral compound, characterized by its 3,5-dimethoxyphenyl moiety and propanoic acid backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its stereospecific configuration (2R) further enhances its relevance in asymmetric synthesis, a hot topic in modern drug discovery.
The growing interest in chiral building blocks like (2R)-2-(3,5-dimethoxyphenyl)propanoic acid aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly catalytic methods to produce such compounds, addressing concerns about environmental impact—a frequent query in AI-driven literature searches. The compound’s CAS No. 1510836-45-9 is often searched alongside terms like "enantioselective synthesis" and "pharmaceutical intermediates," reflecting its niche yet vital role.
From a structural perspective, the dimethoxy groups at the 3 and 5 positions of the phenyl ring contribute to the compound’s electron-rich nature, influencing its reactivity in cross-coupling reactions—a subject of high interest in medicinal chemistry forums. Recent studies highlight its utility in designing COX-2 inhibitors, a class of compounds widely discussed for their therapeutic potential. This connection to drug development underscores the compound’s practical significance beyond academic curiosity.
Analytical techniques such as HPLC and chiral chromatography are essential for verifying the purity and enantiomeric excess of (2R)-2-(3,5-dimethoxyphenyl)propanoic acid, topics frequently explored in QA/QC workflows. The compound’s spectral data (e.g., NMR, IR) is also a common search term among chemists validating synthetic routes. Notably, its stability under ambient conditions makes it a practical choice for industrial-scale applications, a point often raised in process chemistry discussions.
In conclusion, (2R)-2-(3,5-dimethoxyphenyl)propanoic acid (CAS No. 1510836-45-9) exemplifies the intersection of chiral technology and pharmaceutical innovation. Its versatility in synthesis and alignment with sustainability goals ensures its continued relevance in both academic and industrial settings. As AI-powered research tools evolve, compounds like this will remain at the forefront of high-value chemical exploration.
1510836-45-9 ((2R)-2-(3,5-dimethoxyphenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)